Cas no 1261967-96-7 (5-(3-Ethoxyphenyl)-2-cyanophenol)

• Product Name: 5-(3-Ethoxyphenyl)-2-cyanophenol
• CAS No: 1261967-96-7
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD18314310
• CID: 2766588
• PubChem ID: 53219985
• Update Time: 2025-05-21

5-(3-Ethoxyphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 3'-Ethoxy-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
• DTXSID10684774
• 5-(3-Ethoxyphenyl)-2-cyanophenol, 95%
• 5-(3-ETHOXYPHENYL)-2-CYANOPHENOL
• 1261967-96-7
• MFCD18314310
• 5-(3-Ethoxyphenyl)-2-cyanophenol

• MDL： MFCD18314310
• Inchi： 1S/C15H13NO2/c1-2-18-14-5-3-4-11(8-14)12-6-7-13(10-16)15(17)9-12/h3-9,17H,2H2,1H3
• InChI Key： SIUBGFROMDLUPQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 239.094628657Da
• Monoisotopic Mass: 239.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Additional information on 5-(3-Ethoxyphenyl)-2-cyanophenol

Professional Introduction to Compound with CAS No 1261967-96-7 and Product Name 5-(3-Ethoxyphenyl)-2-cyanophenol

The compound with the CAS number 1261967-96-7 and the product name 5-(3-Ethoxyphenyl)-2-cyanophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both an ethoxy group and a cyanophenol moiety in its molecular structure suggests a rich chemical reactivity that can be exploited for developing novel therapeutic agents.

Recent research in the domain of organic synthesis has highlighted the importance of heterocyclic compounds in medicinal chemistry. The 5-(3-Ethoxyphenyl)-2-cyanophenol molecule, with its aromatic ring system and functional groups, aligns well with this trend. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The ethoxyphenyl moiety, in particular, has been shown to enhance binding affinity to biological targets, making it a valuable scaffold for drug design.

In the context of drug development, the cyanophenol group in 5-(3-Ethoxyphenyl)-2-cyanophenol plays a crucial role in modulating the compound's pharmacokinetic profile. This group can influence both the solubility and metabolic stability of the molecule, which are critical factors in determining its efficacy and safety. Furthermore, the cyanide functionality can serve as a handle for further chemical modifications, allowing for the synthesis of derivatives with enhanced pharmacological properties.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-(3-Ethoxyphenyl)-2-cyanophenol with greater accuracy. Molecular modeling studies have indicated that this compound may interact with various enzymes and receptors involved in disease pathways. For instance, preliminary docking studies suggest that it could bind to cyclooxygenase-2 (COX-2), a key enzyme in inflammation pathways. This interaction could potentially lead to the development of new anti-inflammatory drugs with improved selectivity and reduced side effects.

The synthesis of 5-(3-Ethoxyphenyl)-2-cyanophenol involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the ethoxy group at the 3-position of the phenyl ring followed by cyanation at the 2-position exemplifies a strategic approach to constructing complex molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently and with high yields.

One of the most compelling aspects of 5-(3-Ethoxyphenyl)-2-cyanophenol is its potential as a lead compound for further drug development. Pharmaceutical companies are increasingly interested in molecules that exhibit multiple biological activities, as this can reduce the likelihood of resistance development and improve therapeutic outcomes. The combination of anti-inflammatory and anticancer properties suggested by preclinical studies makes this compound an attractive candidate for further investigation.

The chemical diversity inherent in 5-(3-Ethoxyphenyl)-2-cyanophenol also opens up avenues for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information is invaluable for optimizing drug candidates and improving their pharmacological profiles.

In conclusion, 5-(3-Ethoxyphenyl)-2-cyanophenol (CAS No 1261967-96-7) represents a promising candidate for pharmaceutical applications. Its unique structural features, combined with its predicted biological activities, make it a compelling subject for further research. As computational methods and synthetic techniques continue to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.